N-cyclohexyl-N'-(3-methoxyphenyl)thiourea
Overview
Description
“N-cyclohexyl-N’-(3-methoxyphenyl)thiourea” is a chemical compound with the molecular formula C14H20N2OS . It is also known as "1-Cyclohexyl-3-(4-methoxyphenyl)thiourea" .
Molecular Structure Analysis
The molecular structure of “N-cyclohexyl-N’-(3-methoxyphenyl)thiourea” consists of 14 carbon atoms, 20 hydrogen atoms, 2 nitrogen atoms, 1 oxygen atom, and 1 sulfur atom . The average mass of the molecule is 264.386 Da .Physical And Chemical Properties Analysis
“N-cyclohexyl-N’-(3-methoxyphenyl)thiourea” has a density of 1.2±0.1 g/cm³ and a boiling point of 383.7±44.0 °C at 760 mmHg . The compound has a vapour pressure of 0.0±0.9 mmHg at 25°C and an enthalpy of vaporization of 63.2±3.0 kJ/mol . The flash point is 185.9±28.4 °C .Scientific Research Applications
Anticancer Potential
N-cyclohexyl-N’-(3-methoxyphenyl)thiourea has been investigated for its potential as an anticancer agent. Researchers have explored its effects on cancer cell lines, particularly those overexpressing HER-2 (such as SKBr-3 breast cancer cells) . Further studies are needed to elucidate its precise mechanisms and evaluate its efficacy in vivo.
Antimicrobial Activity
The compound’s structure suggests possible antimicrobial properties. Researchers have synthesized derivatives of N-cyclohexyl-N’-(3-methoxyphenyl)thiourea and evaluated them for their antimicrobial effects . These investigations could lead to novel antimicrobial agents.
Thiazole Derivatives for Antitumor Activity
N-cyclohexyl-N’-(3-methoxyphenyl)thiourea serves as a building block for synthesizing thiazole derivatives. These derivatives, bearing N-cyclohexyl or N-butyl thioureido moieties, have been tested for antitumor activity . Their potential as chemotherapeutic agents warrants further exploration.
Mechanism of Action
Safety and Hazards
Future Directions
Thiourea derivatives have seen increased use as organocatalysts in organic chemistry over the last decade . The aim is to further expand the applications of (thio)urea-based catalysts . Therefore, “N-cyclohexyl-N’-(3-methoxyphenyl)thiourea” and similar compounds may see more extensive use in future research and applications.
properties
IUPAC Name |
1-cyclohexyl-3-(3-methoxyphenyl)thiourea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2OS/c1-17-13-9-5-8-12(10-13)16-14(18)15-11-6-3-2-4-7-11/h5,8-11H,2-4,6-7H2,1H3,(H2,15,16,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QNQWIRGYICRCJE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=S)NC2CCCCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.39 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclohexyl-3-(3-methoxyphenyl)thiourea | |
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